N-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}cyclopropanesulfonamide

• IUPAC Name: N-[1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C13H21N3O3S/c1-10-14-12(9-19-10)8-16-6-4-11(5-7-16)15-20(17,18)13-2-3-13/h9,11,13,15H,2-8H2,1H3
• InChI Key: MAQVXZHCVYOQML-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)CN2CCC(CC2)NS(=O)(=O)C3CC3
• Molecular Formula: C13H21N3O3S
• Molecular Weight: 299.39 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. Oxazoles and its derivatives are a part of a number of medicinal compounds.

Synthesis Analysis

The synthesis of oxazole derivatives often involves the use of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities.

Molecular Structure Analysis

The molecular structure of oxazole derivatives is characterized by a 5-membered ring with one oxygen atom at position 1 and a nitrogen atom at position 3, separated by a carbon atom.

Chemical Reactions Analysis

Oxazole derivatives have been used as intermediates in the synthesis of various new chemical entities. The type of reactions they undergo often depends on the substitution pattern in the oxazole ring.

Physical And Chemical Properties Analysis

Oxazole is a stable liquid at room temperature with a boiling point of 69 °C. The physical and chemical properties of specific oxazole derivatives would depend on their exact structure.

Mechanism of Action

Target of Action

The primary target of N-{1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidin-4-yl}cyclopropanesulfonamide is human carbonic anhydrases (hCAs) . These enzymes play a crucial role in many physiological and pathological processes .

Mode of Action

This compound acts as an isoform-selective inhibitor of human carbonic anhydrase II . It binds to the enzyme and inhibits its activity, thereby affecting the biochemical processes that rely on this enzyme .

Biochemical Pathways

The inhibition of human carbonic anhydrase II affects various biochemical pathways. These enzymes are involved in a wide range of pharmacological applications such as ophthalmology, treatment of epilepsy, oncology, and the development of modern anti-infective drugs .

Result of Action

The inhibition of human carbonic anhydrase II by this compound can have various molecular and cellular effects. For instance, it can affect the regulation of pH and fluid balance in various tissues and organs . It can also potentiate the antimicrobial action of certain antibiotics against antibiotic-resistant bacteria .

Future Directions

Oxazole derivatives have attracted attention in recent times due to their increasing importance in the field of medicinal chemistry. Researchers around the globe are synthesizing various oxazole derivatives and screening them for various biological activities.